Cas no 2783-94-0 (Sunset Yellow FCF)

• Product name: Sunset Yellow FCF
• CAS No: 2783-94-0
• MF: C₁₆H₁₀N₂Na₂O₇S₂
• MW: 452.3693
• MDL: MFCD00036437
• CID: 43415
• PubChem ID: 24870256

Sunset Yellow FCF Chemical and Physical Properties

Names and Identifiers

• sunset yellow fcf
• Food yellow No.5
• Gelborange S
• Fodd yellow No.5
• FD & C Yellow 6
• Food Yellow 3
• Sunset Yellow FCF (E 110)
• Sunset Yellow FCF solution
• SUNSET YELLOW FCF, C.I. 15985
• 6-hydroxy-5-(4-sulfophenylazo)-2-naphthalenesulfonic acid disodium salt
• C.I. 15985
• E110
• e110[dye]
• FD and C Yellow No. 6
• FDC yellow no. 6
• KI5
• Orange yellow S
• orangeiir
• orangepal
• Sunset Yellow
• YELLOW 6
• yellowno6
• yellows
• YELLOWSY
• FD&C Yellow No. 6
• Disodium 6-hydroxy-5-[(4-sulphonatophenyl)azo]naphthalene-2-sulphonate
• C.I. Food Yellow 3
• FD&C Yellow 6
• SUN Yellow
• Food Yellow 3:1
• Twilight Yellow
• Yellow sun
• FD & C Yellow No. 6
• Para Orange
• Yellow Orange S
• Cilefa Orange S
• Yellow S
• Acid Yellow TRA
• Orange PAL
• Sunset Yellow FU
• Dye Sunset Yellow
• Food Yellow 6
• Alabaster No. 3
• Orange II R
• Sunset Yellow Lake
• SUN Yellow FCF
• Orange Yellow S.fq
• Yellow SY for food
• Sun Orange A Geigy
• Sunlight Yellow FCF
• SUN Yellow A-CE
• Eurocer
• CI 15985
• Sunset Yellow FCF

• MDL： MFCD00036437
• Inchi： 1S/C16H12N2O7S2.2Na/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b18-17+;;
• InChI Key： OIQPTROHQCGFEF-QIKYXUGXSA-L
• SMILES： S(C1C([H])=C([H])C2C(=C(C([H])=C([H])C=2C=1[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 451.97200
• Monoisotopic Mass: 451.972481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 722
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• XLogP3: Not available
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0000
• Melting Point: >300 °C (lit.)
• Boiling Point: 162.4°C
• Solubility: Soluble in water, ethanol
• Water Partition Coefficient: 5-10 g/100 mL at 24 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 176.11000
• LogP: 4.93060
• Color index: 15985
• λmax: 480 nm
• Solubility: Soluble in glycerol, propylene glycol and water, slightly soluble in ethanol, insoluble in oil. Solubility at 21 ℃
• Merck: 9001

Sunset Yellow FCF Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QK2450000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4°C, protect from light
• Toxicity：LD50 in rats, mice (g/kg): >10, >6 orally (Gaunt, 1967)
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates